Cas no 52619-21-3 (16-Methylepoxide-17-valerate)

• Product Name: 16-Methylepoxide-17-valerate
• CAS No: 52619-21-3
• MF: C₂₇H₃₆O₆
• MW: 456.571148872375
• CID: 5050063
• Update Time: 2025-05-19

16-Methylepoxide-17-valerate Chemical and Physical Properties

Names and Identifiers

• 16-Methylepoxide-17-valerate
• 16 Beta-Methyl Epoxide 17. Valerate
• Pregna-1,4-diene-3,20-dione, 9,11-epoxy-21-hydroxy-16-methyl-17-[(1-oxopentyl)oxy]-, (9β,11β,16β)- (9CI)
• 16 Beta-Methyl epoxide-17-valerateQ: What is 16 Beta-Methyl epoxide-17-valerate Q: What is the CAS Number of 16 Beta-Methyl epoxide-17-valerate

• Inchi： 1S/C27H36O6/c1-5-6-7-23(31)33-26(21(30)15-28)16(2)12-20-19-9-8-17-13-18(29)10-11-24(17,3)27(19)22(32-27)14-25(20,26)4/h10-11,13,16,19-20,22,28H,5-9,12,14-15H2,1-4H3/t16-,19-,20-,22-,24-,25-,26-,27+/m0/s1
• InChI Key： YAGOAMKGOXDNJR-OOOOKSNHSA-N
• SMILES： C[C@]12C=CC(=O)C=C1CC[C@@]1([H])[C@]3([H])C[C@H](C)[C@@](C(=O)CO)(OC(=O)CCCC)[C@@]3(C)C[C@@H]3O[C@@]231

Additional information on 16-Methylepoxide-17-valerate

Chemical Profile of 16-Methylepoxide-17-valerate (CAS No. 52619-21-3)

16-Methylepoxide-17-valerate, identified by the Chemical Abstracts Service Number (CAS No.) 52619-21-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the epoxide class, characterized by a three-membered cyclic structure containing an oxygen atom, which makes it a versatile intermediate in synthetic chemistry. The presence of a methyl group at the 16-position and a valerate ester moiety at the 17-position imparts unique reactivity and functional properties, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The structural configuration of 16-Methylepoxide-17-valerate positions it as a potential building block for more complex molecules. Epoxides are known for their high reactivity due to the strained three-membered ring, which readily participates in nucleophilic additions. This reactivity is harnessed in various synthetic applications, including the formation of carbon-carbon bonds and the introduction of specific functional groups into larger molecular frameworks. The valerate ester side chain not only influences the compound's solubility and metabolic stability but also opens avenues for further derivatization, such as hydrolysis to yield carboxylic acids or transesterification to introduce other alkyl groups.

In recent years, the pharmaceutical industry has shown increasing interest in epoxide derivatives due to their potential as pharmacophores in drug design. The strained ring structure of epoxides facilitates access to stereochemically diverse products, which is crucial for developing molecules with optimal biological activity. For instance, studies have demonstrated that epoxide-containing compounds can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. The methyl group in 16-Methylepoxide-17-valerate may contribute to fine-tuning the electronic properties of the epoxide ring, thereby modulating its reactivity and interaction with biological targets.

One of the most compelling aspects of 16-Methylepoxide-17-valerate is its utility as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactivity to construct heterocyclic frameworks, which are prevalent in many natural products and drug candidates. For example, nucleophilic opening of the epoxide ring can be coupled with subsequent reactions to form five- or six-membered rings, such as tetrahydrofurans or pyrrolidines. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The valerate ester moiety in 16-Methylepoxide-17-valerate also plays a critical role in determining its pharmacokinetic profile. Esters are known to exhibit moderate solubility in both water and organic solvents, which can be advantageous for formulation purposes. Additionally, esters can be metabolized into carboxylic acids through hydrolysis, a process that is often catalyzed by enzymes such as carboxylesterases. This metabolic pathway can influence the compound's half-life and biodistribution within an organism, factors that are essential for optimizing therapeutic efficacy.

Recent advancements in synthetic methodologies have further enhanced the appeal of 16-Methylepoxide-17-valerate as a synthetic intermediate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the introduction of diverse functional groups with high selectivity and efficiency. These techniques have expanded the toolkit available to synthetic chemists, allowing for more streamlined access to complex molecular architectures. Moreover, biocatalytic approaches using engineered enzymes have emerged as powerful alternatives to traditional chemical synthesis, offering improved sustainability and scalability.

The biological significance of 16-Methylepoxide-17-valerate has also been explored in preclinical studies aimed at identifying novel therapeutic agents. While comprehensive clinical data is still limited, preliminary studies suggest that derivatives of this compound may exhibit promising activities against certain disease states. For example, modifications to the methyl group or the valerate ester could alter binding interactions with target proteins or enzymes, leading to enhanced efficacy or reduced side effects. Such investigations underscore the importance of structure-activity relationship (SAR) studies in optimizing drug candidates derived from epoxide intermediates.

The synthesis of 16-Methylepoxide-17-valerate itself presents an interesting challenge due to its reactive nature. Traditional methods often involve the oxidation of alkenes or cyclization reactions under controlled conditions. However, recent reports have highlighted novel synthetic routes that improve yield and purity while minimizing byproduct formation. These advancements reflect the ongoing efforts within the chemical community to develop more efficient and sustainable synthetic strategies.

In conclusion,16-Methylepoxide-17-valerate (CAS No. 52619-21-3) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features—comprising an epoxide ring substituted with a methyl group and a valerate ester—endow it with versatile reactivity and functional properties suitable for diverse synthetic transformations. As research continues to uncover new applications for this compound,16-Methylepoxide-17-valerate is poised to play an increasingly important role in drug discovery and molecular engineering.